7-[(7-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)carbonyl]-3-methylquinazolin-4(3H)-one

• IUPAC Name: 7-(7-methoxy-1,2,4,5-tetrahydro-3-benzazepine-3-carbonyl)-3-methylquinazolin-4-one
• InChI: InChI=1S/C21H21N3O3/c1-23-13-22-19-12-16(4-6-18(19)21(23)26)20(25)24-9-7-14-3-5-17(27-2)11-15(14)8-10-24/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: PHSXCBLWZWZWLU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(C1=O)C=CC(=C2)C(=O)N3CCC4=C(CC3)C=C(C=C4)OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

The compound of interest is a complex molecule that features a quinazolinone core substituted with a tetrahydro-3H-3-benzazepinyl group and a methoxy group. This compound represents a class of molecules that are of interest due to their potential pharmacological activities and unique chemical properties. The synthesis and study of such compounds contribute to the broader understanding of heterocyclic chemistry and the development of new materials and drugs.

Synthesis Analysis

The synthesis of complex molecules involving quinazolinone and benzazepinyl groups often involves multi-step reactions, including cyclization, substitution, and rearrangement steps. For example, the synthesis of related compounds has been achieved through methods such as the Pummerer-type cyclization, which can be enhanced by the addition of Lewis acids like boron trifluoride diethyl etherate to facilitate the cyclization process (Saitoh et al., 2001). Other approaches include the use of aryne [1,2] Stevens rearrangement of tetrahydroisoquinolines for the synthesis of benzazepine derivatives (Xuan Pan, Zhanzhu Liu, 2018).